3,4-Dichloroanilinoacetonitrile

• Molecular Formula: C8H6Cl2N2
• Molecular Weight: 201.05 g/mol
• IUPAC Name: 2-(3,4-dichloroanilino)acetonitrile
• InChI: InChI=1S/C8H6Cl2N2/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5,12H,4H2
• InChI Key: WZUMFRRCNMMJDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC#N)Cl)Cl

Description

3,4-Dichloroanilinoacetonitrile is a useful research compound. Its molecular formula is C8H6Cl2N2 and its molecular weight is 201.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloroacetonitrile (45.3 grams (g)) and 97.2 g of 3,4-dichloroaniline were heated with stirring in a 250 milliliter (ml) round-bottomed three-necked flask at about 120°-125° C. for 2 hours. The reaction mixture was cooled, then diluted with methylene chloride and then filtered to remove the 3,4-dichloroaniline hydrochloride (52.4 g) which had formed. The filtrate was concentrated to dryness under vacuum, leaving a black gummy residue that crystallized on cooling. The residue was put in solution in hot toluene, the solution was then cooled and filtered, which gave 38.3 g of crude product. Recrystallization from cyclohexane gave 36.2 g of purified 3,4-dichloroanilinoacetonitrile as pink crystals, having a melting point (m.p.) of 95°-97° C.